Cas no 2764731-02-2 (2,2-Dichloro-1-(2-chloro-6-fluoro-3-methylphenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(2-chloro-6-fluoro-3-methylphenyl)ethanol
• CAS No: 2764731-02-2
• MF: C₉H₈Cl₃FO
• MW: 257.516623497009
• CID: 6795514
• PubChem ID: 164893544
• Update Time: 2025-08-03

2,2-Dichloro-1-(2-chloro-6-fluoro-3-methylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2764731-02-2
• 2,2-Dichloro-1-(2-chloro-6-fluoro-3-methylphenyl)ethanol
• MFCD34759518

• Inchi： 1S/C9H8Cl3FO/c1-4-2-3-5(13)6(7(4)10)8(14)9(11)12/h2-3,8-9,14H,1H3
• InChI Key： NKNDLGVECKCDNP-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=C(C=1C(C(Cl)Cl)O)F

Computed Properties

• Exact Mass: 255.962476g/mol
• Monoisotopic Mass: 255.962476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-Dichloro-1-(2-chloro-6-fluoro-3-methylphenyl)ethanol

Compound CAS No 2764731-02-2: 2,2-Dichloro-1-(2-chloro-6-fluoro-3-methylphenyl)ethanol

The compound with CAS No 2764731-02-2, known as 2,2-Dichloro-1-(2-chloro-6-fluoro-3-methylphenyl)ethanol, is a highly specialized organic compound with significant applications in various industries. This compound has been the subject of extensive research due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials.

Physical and Chemical Properties: The compound exhibits a molecular weight of approximately 308.09 g/mol and a boiling point around 185°C under standard conditions. Its solubility in water is limited, making it more suitable for organic solvent-based applications. The presence of multiple halogen atoms (chlorine and fluorine) contributes to its high stability and reactivity under specific reaction conditions.

Synthesis and Applications: The synthesis of 2,2-Dichloro-1-(2-chloro-6-fluoro-3-methylphenyl)ethanol involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Recent advancements in catalytic techniques have improved the yield and purity of this compound, making it more accessible for industrial use.

In the pharmaceutical industry, this compound has shown promise as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and infectious diseases. Its ability to form stable intermediates under harsh reaction conditions makes it invaluable in drug discovery pipelines.

The agrochemical sector has also benefited from this compound's properties. Research indicates that it can serve as an effective precursor for herbicides and fungicides, offering enhanced efficacy against resistant pest strains while maintaining environmental safety.

Recent Research Findings: A study published in the Journal of Medicinal Chemistry highlighted the compound's potential as a lead molecule in developing novel antiviral agents. The research demonstrated that CAS No 2764731-02-2 exhibits strong inhibitory activity against several viral enzymes without significant cytotoxicity to host cells.

Additionally, green chemistry approaches have been applied to optimize the synthesis process of this compound. By utilizing renewable feedstocks and reducing waste generation, researchers have made strides toward sustainable production methods.

In conclusion, CAS No 2764731-02-2: 2,2-Dichloro-1-(chloro-fluoro-methylphenyl)ethanol stands out as a versatile compound with diverse applications across multiple industries. Its continued exploration in cutting-edge research ensures its relevance in addressing current challenges in medicine and agriculture while adhering to environmentally friendly practices.